Cas no 71898-69-6 (3-(acetylamino)pyrazine-2-carboxamide)
71898-69-6 structure
Product Name:3-(acetylamino)pyrazine-2-carboxamide
CAS No:71898-69-6
MF:C7H8N4O2
MW:180.16402053833
CID:881787
PubChem ID:279242
Update Time:2025-04-19
3-(acetylamino)pyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(acetylamino)pyrazine-2-carboxamide
- 3-acetamidopyrazine-2-carboxamide
- 2-Acetamidopyrazin-3-carboxamid
- 2-acetylaminopyrazine-3-carboxamide
- 3-Acetylamino-pyrazin-2-carbonsaeure-amid
- 3-acetylamino-pyrazine-2-carboxylic acid amide
- AC1L5PSP
- AC1Q5NXZ
- AR-1F1564
- CTK5D5225
- NSC129581
- SBB089648
- NSC-129581
- DTXSID00299351
- AKOS006277719
- 71898-69-6
-
- Inchi: 1S/C7H8N4O2/c1-4(12)11-7-5(6(8)13)9-2-3-10-7/h2-3H,1H3,(H2,8,13)(H,10,11,12)
- InChI Key: VHJTYBBMITYNSU-UHFFFAOYSA-N
- SMILES: O=C(C)NC1C(C(N)=O)=NC=CN=1
Computed Properties
- Exact Mass: 180.06484
- Monoisotopic Mass: 180.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 98Ų
Experimental Properties
- PSA: 97.97
3-(acetylamino)pyrazine-2-carboxamide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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